Cas no 132210-25-4 (2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride)
132210-25-4 structure
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride Properties
Names and Identifiers
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- 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
- 2-Amino-3-(1,2-dihydro-2-oxo-4-quinolyl)propionic acid dihydrochloride
- alpha-Amino-1,2-dihydro-2-oxo-4-quinolinepropanoic acid hydrochloride
- 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoicaciddihydrochloride
- propanoic acid dihydrochloride
- 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)
- C12H14Cl2N2O3
- 5943AA
- AX8229358
- 3-(2-Oxo-1,2-dihydroquinolin-4-yl)alanine--hydrogen chloride (1/2)
- 4-Quinolinepropanoic acid, alpha-amino-1,2-dihydro-2-oxo-, hydrochloride (1:2)
- DB-192387
- 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoic acid;dihydrochloride
- DTXSID30855646
- 2-Amino-3-(2-oxo-1 pound not2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
- DS-10895
- 2-AMINO-3-(2-OXO-1H-QUINOLIN-4-YL)PROPANOIC ACID DIHYDROCHLORIDE
- 132210-25-4
- MFCD19440796
- AKOS016000983
- 2-AMino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride
- +Expand
-
- MFCD19440796
- KQVSXYDHVMTBAL-UHFFFAOYSA-N
- 1S/C12H12N2O3.2ClH/c13-9(12(16)17)5-7-6-11(15)14-10-4-2-1-3-8(7)10;;/h1-4,6,9H,5,13H2,(H,14,15)(H,16,17);2*1H
- Cl[H].Cl[H].O=C1C([H])=C(C2=C([H])C([H])=C([H])C([H])=C2N1[H])C([H])([H])C([H])(C(=O)O[H])N([H])[H]
Computed Properties
- 304.0381477g/mol
- 5
- 4
- 3
- 304.0381477g/mol
- 19
- 365
- 0
- 0
- 1
- 0
- 0
- 3
- 92.4
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride Price
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid dihydrochloride Related Literature
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Adam L. Washburn,Ryan C. Bailey Analyst, 2011,136, 227-236
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Mieock Kim,François P. Gabbaï Dalton Trans., 2004, 3403-3407
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Zeyu Guan,Qiang Li,Qian Li RSC Adv., 2023,13, 17436-17448
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Anna Wojtaszek-Gurdak,Maria Ziolek RSC Adv., 2015,5, 22326-22333
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Sung Hyun Cho,Si Kyung Yang Soft Matter, 2019,15, 9452-9457
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Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
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Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
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Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
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